Cas no 77333-95-0 (3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 77333-95-0
• Molecular Formula: C₂₃H₃₈O₄
• Molecular Weight: 378.545
• CID: 4182573
• PubChem ID: 5317599

3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)- Properties

Names and Identifiers

• 3-Hexadecanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• 5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-hexadecanone, 9CI
• CHEBI:169737
• [12]-Gingerol
• (+/-)-[12]-Gingerol
• 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)hexadecan-3-one
• 77333-95-0
• DTXSID60873732

• InChIKey： HQXJXOYLPWCMGL-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H38O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h14,16-17,20,24,26H,3-13,15,18H2,1-2H3
• SMILES： CCCCCCCCCCCC(CC(=O)CCC1=CC(=C(C=C1)O)OC)O

Computed Properties

• Exact Mass: 378.27700969g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 16
• Monoisotopic Mass: 378.27700969g/mol
• Heavy Atom Count: 27
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerols